5,8,11,14-Eicosatetraenamide, N-(4-methyl-2-oxo-2H-1-benzopyran-7-yl)-, (5Z,8Z,11Z,14Z)-
5,8,11,14-Eicosatetraenamide, N-(4-methyl-2-oxo-2H-1-benzopyran-7-yl)-, (5Z,8Z,11Z,14Z)-
AMC arachidonoyl amide (AMC-AA) is one of several fatty acid amides which can be used to measure fatty acid amide hydrolase (FAAH) activity. FAAH is a relatively unselective enzyme in that it accepts a variety of amide head groups other than the ethanolamine of its nominal endogenous substrate anandamide (AEA: Item No. 90050). Exposure of AMC-AA to FAAH activity results in the release of the fluorescent aminomethyl coumarin that absorbs at 360 nm and emits at 465 nm. This allows the fast and convenient measurement of FAAH activity using a simple cuvette or microplate fluorometer.
Brand Name:
Vulcanchem
CAS No.:
862913-13-1
VCID:
VC0024143
InChI:
InChI=1S/C30H39NO3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-29(32)31-26-21-22-27-25(2)23-30(33)34-28(27)24-26/h7-8,10-11,13-14,16-17,21-24H,3-6,9,12,15,18-20H2,1-2H3,(H,31,32)/b8-7-,11-10-,14-13-,17-16-
SMILES:
CCCCCC=CCC=CCC=CCC=CCCCC(=O)NC1=CC2=C(C=C1)C(=CC(=O)O2)C
Molecular Formula:
C30H39NO3
Molecular Weight:
461.6 g/mol
5,8,11,14-Eicosatetraenamide, N-(4-methyl-2-oxo-2H-1-benzopyran-7-yl)-, (5Z,8Z,11Z,14Z)-
CAS No.: 862913-13-1
Reference Standards
VCID: VC0024143
Molecular Formula: C30H39NO3
Molecular Weight: 461.6 g/mol
CAS No. | 862913-13-1 |
---|---|
Product Name | 5,8,11,14-Eicosatetraenamide, N-(4-methyl-2-oxo-2H-1-benzopyran-7-yl)-, (5Z,8Z,11Z,14Z)- |
Molecular Formula | C30H39NO3 |
Molecular Weight | 461.6 g/mol |
IUPAC Name | (5Z,8Z,11Z,14Z)-N-(4-methyl-2-oxochromen-7-yl)icosa-5,8,11,14-tetraenamide |
Standard InChI | InChI=1S/C30H39NO3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-29(32)31-26-21-22-27-25(2)23-30(33)34-28(27)24-26/h7-8,10-11,13-14,16-17,21-24H,3-6,9,12,15,18-20H2,1-2H3,(H,31,32)/b8-7-,11-10-,14-13-,17-16- |
Standard InChIKey | IQPBUDMTXHWSHB-ZKWNWVNESA-N |
Isomeric SMILES | CCCCC/C=C\C/C=C\C/C=C\C/C=C\CCCC(=O)NC1=CC2=C(C=C1)C(=CC(=O)O2)C |
SMILES | CCCCCC=CCC=CCC=CCC=CCCCC(=O)NC1=CC2=C(C=C1)C(=CC(=O)O2)C |
Canonical SMILES | CCCCCC=CCC=CCC=CCC=CCCCC(=O)NC1=CC2=C(C=C1)C(=CC(=O)O2)C |
Description | AMC arachidonoyl amide (AMC-AA) is one of several fatty acid amides which can be used to measure fatty acid amide hydrolase (FAAH) activity. FAAH is a relatively unselective enzyme in that it accepts a variety of amide head groups other than the ethanolamine of its nominal endogenous substrate anandamide (AEA: Item No. 90050). Exposure of AMC-AA to FAAH activity results in the release of the fluorescent aminomethyl coumarin that absorbs at 360 nm and emits at 465 nm. This allows the fast and convenient measurement of FAAH activity using a simple cuvette or microplate fluorometer. |
Synonyms | AMC-AA;7-amino-4-methyl Coumarin-Arachidonamide |
Reference | 1.Cravatt, B.F.,Giang, D.K.,Mayfield, S.P., et al. Molecular characterization of an enzyme that degrades neuromodulatory fatty-acid amides. Nature 384, 83-87 (1996). |
PubChem Compound | 16218957 |
Last Modified | Nov 11 2021 |
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